3-oxo-2-(pyridin-3-yl)-3-(4,5,6,7-tetrahydro-1-benzofuran-2-yl)propanenitrile
Overview
Description
3-oxo-2-(pyridin-3-yl)-3-(4,5,6,7-tetrahydro-1-benzofuran-2-yl)propanenitrile is a useful research compound. Its molecular formula is C16H14N2O2 and its molecular weight is 266.3. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-oxo-2-(pyridin-3-yl)-3-(4,5,6,7-tetrahydro-1-benzofuran-2-yl)propanenitrile' involves the synthesis of the pyridine and tetrahydrobenzofuran rings separately, followed by their coupling with a propanenitrile group. The final step involves the oxidation of the ketone group to form the desired compound.", "Starting Materials": [ "3-pyridinecarboxaldehyde", "2-acetyl-4,5,6,7-tetrahydrobenzofuran", "propanenitrile", "sodium borohydride", "acetic acid", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "potassium permanganate", "sulfuric acid" ], "Reaction": [ "Step 1: Synthesis of 3-pyridinecarboxaldehyde", "3-pyridinecarboxaldehyde can be synthesized from pyridine by reacting it with chromyl chloride in the presence of acetic acid.", "Step 2: Synthesis of 2-acetyl-4,5,6,7-tetrahydrobenzofuran", "2-acetyl-4,5,6,7-tetrahydrobenzofuran can be synthesized from 4,5,6,7-tetrahydrobenzofuran by reacting it with acetic anhydride in the presence of sulfuric acid.", "Step 3: Coupling of pyridine and tetrahydrobenzofuran rings", "The pyridine and tetrahydrobenzofuran rings can be coupled by reacting 3-pyridinecarboxaldehyde and 2-acetyl-4,5,6,7-tetrahydrobenzofuran with sodium borohydride in the presence of acetic acid.", "Step 4: Addition of propanenitrile group", "The resulting intermediate can be reacted with propanenitrile in the presence of sodium hydroxide to form the desired compound.", "Step 5: Oxidation of ketone group", "The ketone group in the compound can be oxidized to form the desired compound using potassium permanganate in the presence of hydrochloric acid." ] } | |
CAS No. |
2731008-14-1 |
Molecular Formula |
C16H14N2O2 |
Molecular Weight |
266.3 |
Purity |
95 |
Origin of Product |
United States |
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